![molecular formula C15H12N2OS2 B2698616 N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide CAS No. 942002-54-2](/img/structure/B2698616.png)
N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide” is a chemical compound with the molecular formula C14H10N2OS .
Molecular Structure Analysis
The molecular structure of “N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide” includes a benzothiazole ring attached to a benzamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide”, such as melting point, boiling point, and density, are not specified in the retrieved data .Scientific Research Applications
- N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide has shown promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that it interferes with key signaling pathways involved in cancer progression .
- The compound exhibits anti-inflammatory effects by modulating inflammatory mediators. It may be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders. Researchers are exploring its potential as a novel anti-inflammatory agent .
- Studies have highlighted the antimicrobial properties of N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide . It has demonstrated activity against bacteria, fungi, and even drug-resistant strains. Researchers are investigating its mechanism of action and potential clinical applications .
- Neurodegenerative diseases like Alzheimer’s and Parkinson’s are characterized by oxidative stress and neuronal damage. This compound has shown neuroprotective effects by scavenging free radicals and reducing oxidative stress. Researchers are exploring its use in preventing or managing neurodegenerative conditions .
- Preliminary studies suggest that N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide may inhibit viral replication. It has been investigated against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further research is needed to validate its antiviral efficacy .
- Researchers are utilizing this compound in chemical biology studies. Its unique structure and reactivity make it valuable for designing novel drug candidates. By modifying specific functional groups, scientists aim to create derivatives with enhanced pharmacological properties .
Anticancer Activity
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Antiviral Potential
Chemical Biology and Drug Design
properties
IUPAC Name |
N-(1,3-benzothiazol-6-yl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS2/c1-19-13-5-3-2-4-11(13)15(18)17-10-6-7-12-14(8-10)20-9-16-12/h2-9H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUZUQYMCRZEJSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-6-yl)-2-(methylthio)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.